Cas no 2742660-03-1 (2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride)

• Product Name: 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride
• CAS No: 2742660-03-1
• MF: C₄H₅BrClN₃O₂
• MW: 242.458398580551
• CID: 6008807
• PubChem ID: 165733469
• Update Time: 2025-11-01

2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742660-03-1
• EN300-37162167
• 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride

• Inchi： 1S/C4H4BrN3O2.ClH/c5-4-6-2-8(7-4)1-3(9)10;/h2H,1H2,(H,9,10);1H
• InChI Key： VRSPTHHGDAHVTQ-UHFFFAOYSA-N
• SMILES： BrC1N=CN(CC(=O)O)N=1.Cl

Computed Properties

• Exact Mass: 240.92537g/mol
• Monoisotopic Mass: 240.92537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride

Comprehensive Overview of 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride (CAS No. 2742660-03-1)

2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, identified by its CAS No. 2742660-03-1, belongs to the class of 1,2,4-triazole derivatives, which are widely studied for their bioactive properties. The presence of a bromine substituent and an acetic acid moiety enhances its reactivity, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for triazole-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride for its potential role in developing novel antimicrobial agents and enzyme inhibitors. Its unique structure allows for selective modifications, enabling the creation of targeted therapies for various diseases. This aligns with the growing trend of personalized medicine and precision drug design, which are hot topics in the scientific community.

The synthesis of 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride involves multi-step organic reactions, including halogenation and N-alkylation. These processes are optimized to ensure high purity and yield, which are critical for laboratory and industrial applications. The compound's hydrochloride salt form improves its solubility, facilitating its use in aqueous-based reactions. This feature is particularly advantageous for researchers working on bioconjugation and proteomics studies.

From an industrial perspective, 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride is gaining attention as a building block for high-value fine chemicals. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient synthesis, makes it a sustainable choice for modern chemical manufacturing. Companies are increasingly adopting eco-friendly practices, and this compound fits well into such initiatives.

In the context of drug development, 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride is being explored for its potential in cancer therapy and neurodegenerative disease research. Its ability to modulate specific biological pathways has sparked interest in its use as a pharmacophore. Additionally, its structural analogs are being investigated for their anti-inflammatory and antiviral properties, addressing current global health challenges.

The analytical characterization of 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's identity, purity, and stability, which are essential for regulatory compliance and reproducibility in research. The availability of high-quality analytical data supports its adoption in preclinical studies and clinical trials.

As the scientific community continues to explore the potential of 1,2,4-triazole derivatives, 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid hydrochloride stands out as a promising candidate for future innovations. Its combination of chemical reactivity and biological activity positions it as a key player in the advancement of life sciences and material engineering. Researchers and manufacturers alike are encouraged to explore its applications further, leveraging its unique properties for groundbreaking discoveries.